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Compound of Interest

Compound Name: Tert-butyl carbonate

Cat. No.: B8311939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-tert-butyl dicarbonate, commonly referred to as Boc anhydride or (Boc)₂O, is an

indispensable reagent in modern organic synthesis, particularly for the protection of amine

functionalities. Its widespread use in the pharmaceutical and biotechnology sectors

necessitates a thorough understanding of its thermal stability to ensure safe handling, storage,

and application in drug development processes. This technical guide provides an in-depth

analysis of the thermal stability of di-tert-butyl dicarbonate, including quantitative data from

thermal analyses, detailed experimental protocols, and a visualization of its decomposition

pathway.

Physicochemical Properties
Di-tert-butyl dicarbonate is a white crystalline solid or a colorless liquid at or near room

temperature.[1][2] A summary of its key physical properties is provided in Table 1.

Table 1: Physicochemical Properties of Di-tert-butyl Dicarbonate
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Property Value References

Molecular Formula C₁₀H₁₈O₅

Molecular Weight 218.25 g/mol

Appearance
White crystalline solid or

colorless liquid
[1][2]

Melting Point 22-24 °C (72-75 °F) [1]

Boiling Point
56-57 °C (133-135 °F) at 0.5

mmHg
[1]

Density 0.95 g/mL at 25 °C [1]

Solubility
Insoluble in water; soluble in

most organic solvents
[1]

Thermal Stability and Decomposition
While di-tert-butyl dicarbonate is stable at ambient temperatures, it undergoes thermal

decomposition at elevated temperatures. Understanding the onset and nature of this

decomposition is critical for safe handling and to prevent unwanted reactions.

Decomposition Products
The thermal decomposition of di-tert-butyl dicarbonate yields isobutene, tert-butanol, and

carbon dioxide.[3][4][5] This decomposition can lead to pressure buildup in sealed containers,

which is a significant safety consideration.[6]

Quantitative Thermal Analysis Data
Precise quantitative data on the thermal stability of di-tert-butyl dicarbonate is crucial for

establishing safe operating temperatures. While specific thermogravimetric analysis (TGA) or

differential scanning calorimetry (DSC) data with a defined onset of decomposition for the pure

compound is not widely published in readily available literature, it is generally understood that

the compound is stable up to its distillation temperature of approximately 65°C under reduced

pressure.[3][4] Decomposition is known to accelerate at higher temperatures.[3][4][7] For
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polymers containing Boc groups, decomposition has been observed to begin at approximately

110°C, though this can be influenced by the polymer matrix.

Table 2: Summary of Thermal Stability Data

Parameter Value/Observation References

Recommended Max.

Purification Temp.
~65 °C (at reduced pressure) [3][4]

General Decomposition Onset "Higher temperatures" [3][4][5]

Decomposition Products
Isobutene, tert-butanol,

Carbon dioxide
[3][4][5]

Experimental Protocols for Thermal Analysis
To assess the thermal stability of di-tert-butyl dicarbonate, standardized thermal analysis

techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC) are employed.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This technique is ideal for determining the temperature at which decomposition

begins and the extent of mass loss.

A. General TGA Experimental Protocol:

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to

the manufacturer's specifications.

Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of di-tert-

butyl dicarbonate into a clean, inert TGA pan (e.g., alumina or platinum).

Experimental Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://orgsyn.org/demo.aspx?prep=cv6p0418
https://www.researchgate.net/publication/275679202_Pyrolysis_kinetics_and_thermal_decomposition_behavior_of_polycarbonate_-_a_TGA-FTIR_study
http://orgsyn.org/demo.aspx?prep=cv6p0418
https://www.researchgate.net/publication/275679202_Pyrolysis_kinetics_and_thermal_decomposition_behavior_of_polycarbonate_-_a_TGA-FTIR_study
https://www.lookchem.com/casno24424-99-5.html
http://orgsyn.org/demo.aspx?prep=cv6p0418
https://www.researchgate.net/publication/275679202_Pyrolysis_kinetics_and_thermal_decomposition_behavior_of_polycarbonate_-_a_TGA-FTIR_study
https://www.lookchem.com/casno24424-99-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8311939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purge Gas: Use an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-

50 mL/min) to prevent oxidative degradation.

Temperature Program: Heat the sample from ambient temperature to a final temperature

(e.g., 200 °C) at a constant heating rate (e.g., 10 °C/min).

Data Analysis: Record the mass loss as a function of temperature. The onset temperature of

decomposition is typically determined as the temperature at which a significant deviation

from the baseline mass is observed.

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as it is subjected to a controlled

temperature program. It can be used to detect thermal events such as melting and

decomposition.

B. General DSC Experimental Protocol:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

appropriate standards (e.g., indium).

Sample Preparation: Accurately weigh a small sample (typically 2-5 mg) of di-tert-butyl

dicarbonate into a hermetically sealed aluminum or copper pan. An empty, sealed pan is

used as a reference.

Experimental Conditions:

Purge Gas: Use an inert gas, such as nitrogen, at a constant flow rate.

Temperature Program: Heat the sample from a sub-ambient temperature to a final

temperature (e.g., 200 °C) at a constant heating rate (e.g., 10 °C/min).

Data Analysis: Record the heat flow as a function of temperature. The melting point will

appear as an endothermic peak, and decomposition may be observed as a subsequent

endothermic or exothermic event.
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Visualizing Thermal Decomposition and
Experimental Workflow
Thermal Decomposition Pathway of Di-tert-butyl
Dicarbonate
The thermal decomposition of di-tert-butyl dicarbonate is believed to proceed through a

concerted mechanism. The following diagram illustrates the proposed pathway leading to the

formation of isobutene, tert-butanol, and carbon dioxide.

Thermal Decomposition Pathway of Di-tert-butyl Dicarbonate

Di-tert-butyl dicarbonate

Transition State

Heat

Decomposition Products

Isobutene tert-Butanol Carbon Dioxide

Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway of Boc-anhydride.

Experimental Workflow for Thermal Stability Analysis
The following diagram outlines a typical workflow for assessing the thermal stability of a

chemical compound like di-tert-butyl dicarbonate using TGA and DSC.
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Experimental Workflow for Thermal Stability Analysis

Sample Preparation

Thermal Analysis

Data Interpretation
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Generate Stability Report
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Caption: A typical workflow for thermal stability assessment.

Safety, Handling, and Storage
Given its thermal lability, proper handling and storage of di-tert-butyl dicarbonate are

paramount.

Storage: Store in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.[6] Refrigeration (2-8 °C) is often recommended.[6] Containers should be kept tightly

closed to prevent moisture ingress, which can lead to hydrolysis and pressure buildup from

carbon dioxide evolution.[6]
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Handling: Work in a well-ventilated fume hood.[1] Avoid contact with skin, eyes, and clothing.

[1] Use non-sparking tools and avoid generating static discharge.[6] Due to its low melting

point, it may be a liquid at ambient temperatures; handle accordingly.

Conclusion
Di-tert-butyl dicarbonate is a thermally sensitive reagent that requires careful handling and

storage. While stable at room temperature, it decomposes at elevated temperatures to

isobutene, tert-butanol, and carbon dioxide. This guide has provided an overview of its thermal

stability, outlined general protocols for its analysis using TGA and DSC, and presented a visual

representation of its decomposition pathway. For critical applications in research and drug

development, it is strongly recommended that specific thermal stability studies be conducted

under the conditions relevant to the intended process to ensure safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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